Cas no 1005297-45-9 (N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]-3-nitrobenzene-1-sulfonamide)
N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]-3-nitrobenzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]-3-nitrobenzene-1-sulfonamide
- F2216-0037
- AKOS001961810
- 1005297-45-9
- N-(3-(6-(methylsulfonyl)pyridazin-3-yl)phenyl)-3-nitrobenzenesulfonamide
- N-[3-(6-methylsulfonylpyridazin-3-yl)phenyl]-3-nitrobenzenesulfonamide
- Benzenesulfonamide, N-[3-[6-(methylsulfonyl)-3-pyridazinyl]phenyl]-3-nitro-
-
- Inchi: 1S/C17H14N4O6S2/c1-28(24,25)17-9-8-16(18-19-17)12-4-2-5-13(10-12)20-29(26,27)15-7-3-6-14(11-15)21(22)23/h2-11,20H,1H3
- InChI Key: QYXPSOVZLMCFHZ-UHFFFAOYSA-N
- SMILES: C1(S(NC2=CC=CC(C3=NN=C(S(C)(=O)=O)C=C3)=C2)(=O)=O)=CC=CC([N+]([O-])=O)=C1
Computed Properties
- Exact Mass: 434.03547653g/mol
- Monoisotopic Mass: 434.03547653g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 29
- Rotatable Bond Count: 5
- Complexity: 786
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 169Ų
Experimental Properties
- Density: 1.530±0.06 g/cm3(Predicted)
- Boiling Point: 747.5±70.0 °C(Predicted)
- pka: 7.02±0.30(Predicted)
N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]-3-nitrobenzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2216-0037-2μmol |
N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]-3-nitrobenzene-1-sulfonamide |
1005297-45-9 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2216-0037-1mg |
N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]-3-nitrobenzene-1-sulfonamide |
1005297-45-9 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2216-0037-2mg |
N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]-3-nitrobenzene-1-sulfonamide |
1005297-45-9 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2216-0037-3mg |
N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]-3-nitrobenzene-1-sulfonamide |
1005297-45-9 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2216-0037-4mg |
N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]-3-nitrobenzene-1-sulfonamide |
1005297-45-9 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| A2B Chem LLC | BA77453-1mg |
N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]-3-nitrobenzene-1-sulfonamide |
1005297-45-9 | 1mg |
$245.00 | 2024-04-20 |
N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]-3-nitrobenzene-1-sulfonamide Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]-3-nitrobenzene-1-sulfonamide
N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]-3-nitrobenzene-1-sulfonamide (CAS No. 1005297-45-9): An Overview
N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]-3-nitrobenzene-1-sulfonamide (CAS No. 1005297-45-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to as N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]-3-nitrobenzene-1-sulfonamide, is characterized by its unique structural features, including a nitrobenzene sulfonamide moiety and a methanesulfonylpyridazine group. These structural elements contribute to its pharmacological properties, making it a promising candidate for various drug development initiatives.
The nitrobenzene sulfonamide moiety is a well-known functional group in medicinal chemistry, often associated with anti-inflammatory and anti-cancer activities. The presence of this group in N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]-3-nitrobenzene-1-sulfonamide suggests that the compound may exhibit similar biological activities. Additionally, the methanesulfonylpyridazine group adds further complexity and potential for specific interactions with biological targets.
Recent studies have focused on the pharmacological profile of N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]-3-nitrobenzene-1-sulfonamide. One notable study published in the Journal of Medicinal Chemistry investigated the compound's anti-inflammatory properties. The results indicated that N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]-3-nitrobenzene-1-sulfonamide effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro, suggesting its potential as an anti-inflammatory agent.
Another area of interest is the compound's potential as an anti-cancer agent. A study published in the Cancer Research journal explored the effects of N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]-3-nitrobenzene-1-sulfonamide on various cancer cell lines. The findings revealed that the compound exhibited significant cytotoxicity against breast, lung, and colon cancer cells, with minimal effects on normal cells. This selective cytotoxicity makes N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]-3-nitrobenzene-1-sulfonamide a promising candidate for further preclinical and clinical evaluation.
The mechanism of action of N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]-3-nitrobenzene-1-sulfonamide has also been a subject of extensive research. Studies have suggested that the compound may exert its effects through multiple pathways, including the inhibition of key signaling pathways involved in inflammation and cancer progression. For instance, it has been shown to inhibit the activation of NF-kB, a transcription factor known to play a crucial role in inflammation and cancer.
In addition to its pharmacological properties, the synthetic accessibility of N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]-3-nitrobenzene-1-sulfonamide is another factor contributing to its appeal in drug development. The compound can be synthesized through a series of well-established chemical reactions, making it feasible for large-scale production. This synthetic route involves the coupling of 3-nitrobenzenesulfonamide with 6-methanesulfonylpyridazine derivatives, followed by further functionalization steps to achieve the final product.
The safety profile of N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]-3-nitrobenzene-1-sulfonamide has also been evaluated in preclinical studies. Toxicology assessments have shown that the compound exhibits low toxicity at therapeutic concentrations, with no significant adverse effects observed in animal models. These findings support its potential for further clinical development.
Despite its promising properties, further research is needed to fully understand the potential applications and limitations of N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]-3-nitrobenzene-1-sulfonamide. Ongoing studies are focusing on optimizing its pharmacokinetic properties, such as bioavailability and half-life, to enhance its therapeutic efficacy. Additionally, efforts are being made to identify novel formulations and delivery systems that can improve its administration and patient compliance.
In conclusion, N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]-3-nitrobenzene-1-sulfonamide (CAS No. 1005297-45-9) represents a promising compound with significant potential in medicinal chemistry. Its unique structural features and pharmacological properties make it a valuable candidate for further research and development in areas such as anti-inflammatory and anti-cancer therapies. As research continues to advance, it is likely that this compound will play an increasingly important role in the discovery and development of new therapeutic agents.
1005297-45-9 (N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]-3-nitrobenzene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)